Cas no 2059494-30-1 (Urea, N-(4-chlorophenyl)-N'-[4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-pyrazol-5-yl]-)

• Product Name: Urea, N-(4-chlorophenyl)-N'-[4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-pyrazol-5-yl]-
• CAS No: 2059494-30-1
• MF: C₁₇H₁₂Cl₂F₃N₅O
• MW: 430.211291313171
• CID: 5267132
• Update Time: 2025-07-13

Urea, N-(4-chlorophenyl)-N'-[4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-pyrazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4-chlorophenyl)-N'-[4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-pyrazol-5-yl]-

• Inchi： 1S/C17H12Cl2F3N5O/c1-27-15(26-16(28)25-11-4-2-10(18)3-5-11)12(8-24-27)14-13(19)6-9(7-23-14)17(20,21)22/h2-8H,1H3,(H2,25,26,28)
• InChI Key： SWTPEHQFQJQMNZ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NC1N(C)N=CC=1C1=NC=C(C(F)(F)F)C=C1Cl)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on Urea, N-(4-chlorophenyl)-N'-[4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-pyrazol-5-yl]-

Introduction to Urea, N-(4-chlorophenyl)-N'-[4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-pyrazol-5-yl]

Urea, N-(4-chlorophenyl)-N'-[4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-pyrazol-5-yl] is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, with the CAS number 2059494-30-1, represents a pinnacle of molecular design, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. The intricate structure of this molecule, featuring a urea linkage and a complex pyrazole core, makes it a subject of intense study for researchers aiming to develop novel therapeutic agents.

The N-(4-chlorophenyl) moiety in the compound's name is particularly noteworthy, as chlorophenyl groups are frequently found in pharmaceuticals due to their ability to enhance binding affinity and metabolic stability. This specific substitution pattern suggests that the compound may exhibit potent interactions with biological targets, making it a promising candidate for further investigation. Additionally, the presence of a 3-chloro-5-(trifluoromethyl)-2-pyridinyl group introduces additional complexity, as trifluoromethyl groups are known to improve pharmacokinetic profiles by increasing lipophilicity and metabolic resistance.

The central 1-methyl-1H-pyrazol-5-yl ring further enhances the molecule's structural diversity, providing a scaffold that can be modulated to achieve specific biological effects. Pyrazole derivatives have long been recognized for their therapeutic potential, with applications ranging from antiviral to anti-inflammatory agents. The combination of these structural elements in Urea, N-(4-chlorophenyl)-N'-[4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-pyrazol-5-yl] positions it as a versatile molecule for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding sites and interaction patterns that could lead to the development of new drugs. The urea linkage, in particular, has been shown to form stable hydrogen bonds with biological targets, making it an attractive feature for drug design. This property is especially relevant in the context of developing kinase inhibitors, which are critical for treating various cancers and inflammatory diseases.

Moreover, the 4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl] substituent adds another layer of functionality that could be exploited for therapeutic purposes. Pyridine derivatives are well-documented for their role in medicinal chemistry, often serving as key components in drugs targeting neurological disorders and infectious diseases. The trifluoromethyl group further enhances the molecule's potential by improving its bioavailability and resistance to metabolic degradation. These features collectively contribute to the compound's appeal as a candidate for further pharmacological exploration.

In the realm of drug development, Urea, N-(4-chlorophenyl)-N'-[4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-pyrazol-5-yl] stands out due to its multifaceted structure. The combination of chlorophenyl, pyridinyl, and pyrazole moieties creates a unique chemical profile that could be harnessed for various therapeutic applications. Researchers are particularly interested in exploring its potential as an inhibitor of enzymes involved in cancer progression and inflammation. By targeting these critical pathways, the compound could offer new treatment options for patients suffering from chronic diseases.

Recent studies have highlighted the importance of structural diversity in drug discovery, emphasizing that complex molecules often exhibit superior pharmacological properties compared to simpler ones. The intricate design of Urea, N-(4-chlorophenyl)-N'-[4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-pyrazol-5-yl] aligns well with this principle, as its multifunctional groups provide multiple points of interaction with biological targets. This redundancy can enhance efficacy while minimizing side effects, a crucial consideration in modern drug development.

The compound's potential is further underscored by its compatibility with modern synthetic methodologies. Advances in organic synthesis have made it possible to construct complex molecules with high precision and yield, enabling researchers to explore intricate structures like this one more effectively than ever before. These advancements have also facilitated the preparation of analogues and derivatives, allowing for systematic optimization of biological activity.

In conclusion, Urea, N-(4-chlorophenyl)-N'-[4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-pyrazol-5-yl] represents a significant advancement in pharmaceutical chemistry. Its sophisticated structure and diverse functional groups make it a promising candidate for further research into novel therapeutic agents. By leveraging cutting-edge computational tools and synthetic techniques, scientists can continue to explore its potential applications and refine its properties for clinical use. As research progresses, this compound is poised to play a vital role in addressing some of the most pressing challenges in medicine today.